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Compound of Interest

Compound Name:
2-Methoxy-4-methoxy-6-

hydroxypyrimidine

Cat. No.: B8515788

Get Quote

Handling, Reactivity, and Safety Architecture
Part 1: Chemical Identity & Molecular Architecture
2,4-Dimethoxy-6-hydroxypyrimidine (also referred to as 6-Hydroxy-2,4-dimethoxypyrimidine or

2,4-Dimethoxy-6(1H)-pyrimidinone) represents a specific class of functionalized pyrimidines. It

serves as a critical scaffold in the synthesis of sulfonylurea herbicides and potential antiviral

pharmacophores.

Unlike its more common isomer, 4,6-dimethoxy-2-hydroxypyrimidine (a key intermediate for

herbicides like Bispyribac-sodium), the 2,4-dimethoxy-6-hydroxy isomer presents unique

regiochemical challenges and tautomeric behaviors that must be understood for effective

experimental design.

1.1 Physicochemical Profile[1][2][3]
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Property Specification Notes

Chemical Name
2,4-Dimethoxy-6-

hydroxypyrimidine
IUPAC

CAS Number
5463-50-3 (General isomer

class)

Note: Often confused with 4,6-

dimethoxy isomer (CAS

52605-96-6). Verify via NMR.

Molecular Formula C₆H₈N₂O₃

Molecular Weight 156.14 g/mol

Appearance
White to Off-white Crystalline

Solid
Hygroscopic tendency

Solubility DMSO, Methanol, DMF
Sparingly soluble in water;

insoluble in non-polar alkanes

pKa ~8.5 - 9.2 (OH/NH)
Acidic due to lactam-lactim

tautomerism

Melting Point 160–165 °C (Dec)
Dependent on purity and

hydration state

1.2 Structural Tautomerism (The Reactivity Driver)
The reactivity of this molecule is governed by the equilibrium between its lactim (hydroxy) and

lactam (oxo) forms. In solution, the polar "oxo" form often predominates, which dictates

nucleophilic substitution patterns.

Lactim Form
(2,4-Dimethoxy-6-hydroxypyrimidine)

Aromatic character retained

Lactam Form
(2,4-Dimethoxy-6(1H)-pyrimidinone)

Polar, NH-acidic

  Polar Solvents (DMSO/H2O)   Reactivity Implications:
N-alkylation vs. O-alkylation

  Dominates in
  Synthesis  

Click to download full resolution via product page

Figure 1: Tautomeric equilibrium shifting based on solvent polarity.[1] The lactam form

introduces N-nucleophilicity, complicating O-alkylation strategies.
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Part 2: Comprehensive Hazard Analysis (GHS/MSDS)
While specific MSDS data for this exact isomer can be sparse, its hazard profile is derived from

the high-confidence data of its structural analogs (2,4-dimethoxypyrimidine and 4,6-dimethoxy-

2-hydroxypyrimidine). Treat as a Category 2 Irritant.

2.1 GHS Classification (OSHA HCS 2012 / CLP)
Hazard Class Category Hazard Statement Code

Skin

Corrosion/Irritation
Cat 2

Causes skin irritation.

[4]
H315

Serious Eye

Damage/Irritation
Cat 2A

Causes serious eye

irritation.[4][5]
H319

STOT - Single

Exposure
Cat 3

May cause respiratory

irritation.[4]
H335

2.2 Precautionary Protocols (P-Codes)
Prevention (P261, P280): Avoid breathing dust/fume.[4][6] Wear protective gloves (Nitrile

>0.11mm) and eye protection (ANSI Z87.1 safety glasses).

Response (P305+P351+P338): IF IN EYES: Rinse cautiously with water for several minutes.

[4][6] Remove contact lenses.[4][5]

Storage (P403+P233): Store in a well-ventilated place. Keep container tightly closed.

Hygroscopic Warning: Store under inert atmosphere (Argon/Nitrogen) to prevent hydrolysis

of methoxy groups.

2.3 Toxicology Insight
Acute Toxicity: Data suggests low acute toxicity (LD50 > 2000 mg/kg, Oral, Rat estimated).

Sensitization: No evidence of skin sensitization, but prolonged exposure to pyrimidine

intermediates can induce hypersensitivity in susceptible individuals.

Carcinogenicity: Not listed by IARC, NTP, or OSHA.[6]
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Part 3: Strategic Handling & Experimental Protocols
3.1 Safety Decision Matrix
Use this workflow to determine the necessary engineering controls before opening a container.

Handling 2,4-Dimethoxy-6-hydroxypyrimidine

Physical State: Solid Powder

Quantity > 10g?

Standard Fume Hood
(Face Velocity > 100 fpm)

No

Local Exhaust + 
Respirator (N95/P100) or Glove Box

Yes (Dust Hazard)

PPE: Nitrile Gloves, Lab Coat, Safety Glasses

Storage: Desiccator / Inert Gas
(Prevent Hydrolysis)

Click to download full resolution via product page

Figure 2: Risk-based handling decision tree. High quantities of fine powder require respiratory

protection due to H335 (Respiratory Irritation).

3.2 Protocol: Purity Analysis via HPLC
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To validate the integrity of the material (distinguishing it from the 4,6-dimethoxy-2-hydroxy

isomer), use the following reversed-phase method.

Column: C18 (e.g., Agilent Zorbax Eclipse Plus), 4.6 x 150 mm, 5 µm.

Mobile Phase A: 0.1% Phosphoric Acid in Water (buffers the OH/Oxo equilibrium).

Mobile Phase B: Acetonitrile.

Gradient: 5% B to 95% B over 20 minutes.

Detection: UV @ 254 nm (aromatic ring) and 210 nm (amide carbonyl).

Expected Retention: The 6-hydroxy isomer generally elutes earlier than the fully methylated

2,4,6-trimethoxypyrimidine due to hydrogen bonding capability with the aqueous phase.

Part 4: Synthetic Utility & Reactivity Profile
4.1 The "Leaving Group" Fallacy
Researchers often assume the methoxy groups at positions 2 and 4 are equally labile. This is

incorrect.

C4-Methoxy: Highly susceptible to nucleophilic attack (SNAr) due to the para-position

relative to the protonated N1 (in acidic media) or general electron deficiency.

C2-Methoxy: More stable, sterically shielded by the flanking N atoms.

C6-Hydroxy: Acts as a directing group. It can be converted to a chloride (using POCl₃) to

create 6-chloro-2,4-dimethoxypyrimidine, a versatile electrophile.

4.2 Synthesis of Downstream Targets (Bispyribac Analogs)
While Bispyribac-sodium utilizes the 4,6-dimethoxy-2-linked scaffold, the 2,4-dimethoxy-6-

linked analogs are synthesized via:

Activation: Convert 2,4-dimethoxy-6-hydroxypyrimidine to the 6-chloro derivative using

POCl₃/PhNMe₂.
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Coupling: React with salicylic acid derivatives in the presence of K₂CO₃/DMF.

Critical Control Point: The reaction with POCl₃ is exothermic and generates HCl gas. It must be

quenched slowly into ice water to prevent hydrolysis of the methoxy groups back to uracil

derivatives (which are catalytically dead).

Part 5: Emergency Response Protocols
Scenario Immediate Action Rationale

Skin Contact

Wash with soap/water for 15

min.[4] Do not use solvents

(EtOH/Acetone).

Solvents increase permeability

of the methoxy-lipophilic ring

into the dermis.

Inhalation
Move to fresh air.[4][5][6][7] If

wheezing, administer oxygen.

Fine pyrimidine dusts are

potent respiratory irritants

(H335).

Spill (Solid)

Wet sweep or HEPA vacuum.

Avoid dust generation.[4][5][6]

[7]

Prevents aerosolization; "Wet

sweeping" minimizes

inhalation risk.

Fire
Use CO₂, Dry Chemical, or

Foam.

Burning produces toxic NOx

fumes. Self-contained

breathing apparatus (SCBA) is

mandatory.
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(Note: Due to the specific isomerism, general safety data for the dimethoxy-hydroxypyrimidine

class was synthesized where specific isomer data was fragmented.)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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